Cas no 1807030-67-6 (2-Chloro-4-cyano-6-(difluoromethyl)-3-nitropyridine)

• Product Name: 2-Chloro-4-cyano-6-(difluoromethyl)-3-nitropyridine
• CAS No: 1807030-67-6
• MF: C₇H₂ClF₂N₃O₂
• MW: 233.559486865997
• CID: 4868316
• Update Time: 2025-05-25

2-Chloro-4-cyano-6-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-cyano-6-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C7H2ClF2N3O2/c8-6-5(13(14)15)3(2-11)1-4(12-6)7(9)10/h1,7H
• InChI Key： ZQEHHPTVSYJIAG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C#N)=CC(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2
• Topological Polar Surface Area: 82.5

Additional information on 2-Chloro-4-cyano-6-(difluoromethyl)-3-nitropyridine

Comprehensive Overview of 2-Chloro-4-cyano-6-(difluoromethyl)-3-nitropyridine (CAS No. 1807030-67-6)

2-Chloro-4-cyano-6-(difluoromethyl)-3-nitropyridine (CAS No. 1807030-67-6) is a highly specialized chemical compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique molecular structure featuring a chloro, cyano, difluoromethyl, and nitro functional groups, exhibits remarkable reactivity and versatility. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and advanced materials.

The growing demand for nitropyridine derivatives in modern agriculture has positioned 2-Chloro-4-cyano-6-(difluoromethyl)-3-nitropyridine as a key intermediate in the synthesis of next-generation pesticides. Its difluoromethyl group enhances the bioactivity of resulting compounds, making it a valuable building block for formulations targeting resistant pests. Recent studies have highlighted its role in addressing global challenges such as food security and sustainable farming practices, aligning with the United Nations' Sustainable Development Goals (SDGs).

In the pharmaceutical sector, the cyano-nitropyridine scaffold of this compound has shown promise in medicinal chemistry. Researchers are investigating its potential as a precursor for drug candidates targeting various diseases. The compound's ability to participate in diverse chemical reactions, including nucleophilic substitutions and cyclizations, makes it particularly attractive for structure-activity relationship (SAR) studies. This has led to increased patent activity surrounding pyridine-based compounds in recent years.

From a synthetic chemistry perspective, CAS 1807030-67-6 presents interesting challenges and opportunities. The presence of multiple electron-withdrawing groups creates a unique electronic environment that influences its reactivity patterns. Chemists are particularly interested in exploring selective transformations of this molecule, with recent publications focusing on catalytic methods for modifying the chloro and nitro substituents while preserving the difluoromethyl moiety.

The material science community has also taken notice of 2-Chloro-4-cyano-6-(difluoromethyl)-3-nitropyridine due to its potential applications in organic electronics. The compound's conjugated system and strong electron-accepting properties make it a candidate for developing novel organic semiconductors and photovoltaic materials. This aligns with current industry trends toward more efficient and environmentally friendly electronic components.

Analytical characterization of 1807030-67-6 typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the difluoromethyl group), mass spectrometry, and X-ray crystallography. These methods are crucial for quality control in industrial applications and for verifying synthetic intermediates in research settings. Recent advancements in analytical instrumentation have improved the detection limits and accuracy for such complex heterocyclic compounds.

Environmental considerations surrounding nitropyridine derivatives have become increasingly important. While 2-Chloro-4-cyano-6-(difluoromethyl)-3-nitropyridine itself is primarily used as an intermediate, researchers are investigating its environmental fate and developing greener synthetic routes. This reflects the chemical industry's broader shift toward sustainable chemistry practices and circular economy principles.

The global market for pyridine-based chemicals continues to expand, with CAS 1807030-67-6 representing an important niche product. Market analysts note growing demand from Asia-Pacific regions, particularly for agricultural applications. Supply chain considerations and regulatory landscapes are important factors influencing the commercial availability of this specialty chemical.

Safety data for 2-Chloro-4-cyano-6-(difluoromethyl)-3-nitropyridine emphasizes standard laboratory precautions for handling organic compounds. Proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. Storage typically requires cool, dry conditions away from incompatible substances.

Future research directions for this compound likely include: development of more efficient synthetic methodologies, exploration of biological activities, and investigation of novel material applications. The unique combination of substituents on the pyridine ring offers numerous possibilities for structural modification and property tuning, ensuring continued scientific interest in this molecule.